![molecular formula C20H21Br2N7O4 B1241268 (1S,2S,3R,4R)-2-(2-amino-1H-imidazol-5-yl)-3,4-bis[[(4-bromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutane-1-carboxylic acid](/img/structure/B1241268.png)
(1S,2S,3R,4R)-2-(2-amino-1H-imidazol-5-yl)-3,4-bis[[(4-bromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutane-1-carboxylic acid
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Overview
Description
(1S,2S,3R,4R)-2-(2-amino-1H-imidazol-5-yl)-3,4-bis[[(4-bromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutane-1-carboxylic acid is a natural product found in Agelas nakamurai with data available.
Scientific Research Applications
Stereodivergent Syntheses and Structural Applications
The compound "(1S,2S,3R,4R)-2-(2-amino-1H-imidazol-5-yl)-3,4-bis[[(4-bromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutane-1-carboxylic acid" is structurally intricate and has been a subject of interest in various chemical syntheses and studies. Notably, the stereodivergent syntheses of the first bis(cyclobutane) β-dipeptides have been described, emphasizing the efficient synthesis of methyl 2-benzyloxycarbonylamino-(1S,2R)-cyclobutane-1-carboxylate. This synthesis approach is notable for its use of cyclobutane residues in β-amino acid oligomers, highlighting the compound's significance in the structural development of peptidomimetics and related molecular architectures (Izquierdo et al., 2002).
Antibacterial Activity
In the realm of medicinal chemistry, the structural elements of the compound have been incorporated into novel designs, aimed at exploring antibacterial properties. For instance, the design and synthesis of 1-(8-(ayloxy)-2-(trifluoromethyl)imidazo[1, 2-apyrazin-6-yl] ethan-1-amine derivatives have been explored, leveraging the compound's structural motifs. This exploration has led to the creation of novel compounds characterized by their antibacterial activity, highlighting the potential biomedical applications of the compound's structural framework (Prasad, 2021).
Properties
Molecular Formula |
C20H21Br2N7O4 |
---|---|
Molecular Weight |
583.2 g/mol |
IUPAC Name |
(1S,2S,3R,4R)-2-(2-amino-1H-imidazol-5-yl)-3,4-bis[[(4-bromo-1H-pyrrole-2-carbonyl)amino]methyl]cyclobutane-1-carboxylic acid |
InChI |
InChI=1S/C20H21Br2N7O4/c21-8-1-12(24-3-8)17(30)26-5-10-11(6-27-18(31)13-2-9(22)4-25-13)16(19(32)33)15(10)14-7-28-20(23)29-14/h1-4,7,10-11,15-16,24-25H,5-6H2,(H,26,30)(H,27,31)(H,32,33)(H3,23,28,29)/t10-,11-,15-,16+/m1/s1 |
InChI Key |
SJXLCFWCEINREE-WVATUKLVSA-N |
Isomeric SMILES |
C1=C(NC=C1Br)C(=O)NC[C@@H]2[C@H]([C@@H]([C@H]2C3=CN=C(N3)N)C(=O)O)CNC(=O)C4=CC(=CN4)Br |
Canonical SMILES |
C1=C(NC=C1Br)C(=O)NCC2C(C(C2C3=CN=C(N3)N)C(=O)O)CNC(=O)C4=CC(=CN4)Br |
synonyms |
nakamuric acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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